Cas no 446299-78-1 ([6-[2,2-Dimethylpropanoyl(methyl)amino]-5-methylpyridin-3-yl]boronic acid)
446299-78-1 structure
Product Name:[6-[2,2-Dimethylpropanoyl(methyl)amino]-5-methylpyridin-3-yl]boronic acid
CAS No:446299-78-1
MF:C12H19BN2O3
MW:250.101863145828
CID:4734338
Update Time:2023-08-16
[6-[2,2-Dimethylpropanoyl(methyl)amino]-5-methylpyridin-3-yl]boronic acid Chemical and Physical Properties
Names and Identifiers
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- [6-[2,2-Dimethylpropanoyl(methyl)amino]-5-methylpyridin-3-yl]boronic acid
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- Inchi: 1S/C12H19BN2O3/c1-8-6-9(13(17)18)7-14-10(8)15(5)11(16)12(2,3)4/h6-7,17-18H,1-5H3
- InChI Key: ZPSWINWDALGUCQ-UHFFFAOYSA-N
- SMILES: O=C(C(C)(C)C)N(C)C1C(C)=CC(B(O)O)=CN=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 304
- Topological Polar Surface Area: 73.7
[6-[2,2-Dimethylpropanoyl(methyl)amino]-5-methylpyridin-3-yl]boronic acid Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
446299-78-1 ([6-[2,2-Dimethylpropanoyl(methyl)amino]-5-methylpyridin-3-yl]boronic acid) Related Products
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